Cas no 2308476-57-3 ((2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid)

• Product Name: (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid
• CAS No: 2308476-57-3
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 5762509
• PubChem ID: 165808895
• Update Time: 2025-06-14

(2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2308476-57-3
• EN300-1491834
• (2S)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-2-hydroxybutanoic acid
• (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid

• Inchi： 1S/C24H28N2O7/c1-32-13-11-20(22(28)25-12-10-21(27)23(29)30)26-24(31)33-14-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19-21,27H,10-14H2,1H3,(H,25,28)(H,26,31)(H,29,30)/t20?,21-/m0/s1
• InChI Key： APQPWTAXYYXSOQ-LBAQZLPGSA-N
• SMILES： O(C(NC(C(NCC[C@@H](C(=O)O)O)=O)CCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 134Ų

Additional information on (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid

Research Brief on (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic Acid (CAS: 2308476-57-3)

In recent years, the compound (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid (CAS: 2308476-57-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and functional groups, has been the subject of numerous studies aimed at exploring its potential applications in drug development, peptide synthesis, and targeted therapies. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxybutanoic acid moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its role as a key building block in the preparation of peptide-based therapeutics. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm its structural integrity and purity. Additionally, computational modeling has been utilized to predict its reactivity and interactions with biological targets, providing valuable insights for further optimization.

One of the most promising applications of (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid is in the field of targeted drug delivery. Its ability to form stable conjugates with therapeutic agents has been demonstrated in preclinical studies, showing enhanced bioavailability and reduced off-target effects. Furthermore, its compatibility with solid-phase peptide synthesis (SPPS) techniques has made it a preferred choice for the development of novel peptide-based drugs.

In conclusion, the ongoing research on (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-hydroxybutanoic acid underscores its potential as a multifunctional tool in chemical biology and pharmaceutical sciences. Future studies are expected to explore its applications in more complex therapeutic systems, paving the way for innovative treatments in areas such as oncology, infectious diseases, and metabolic disorders.